Cas no 951231-26-8 (2-Bromo-4-(trifluoromethyl)-6-(4-(trifluoromethyl)phenyl)pyridine)

• Product Name: 2-Bromo-4-(trifluoromethyl)-6-(4-(trifluoromethyl)phenyl)pyridine
• CAS No: 951231-26-8
• MF: C₁₃H₆BrF₆N
• MW: 370.087863445282
• CID: 1092038
• PubChem ID: 57468624
• Update Time: 2025-05-22

2-Bromo-4-(trifluoromethyl)-6-(4-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(trifluoromethyl)-6-(4-(trifluoromethyl)phenyl)pyridine
• 2-bromo-4-(trifluoromethyl)-6-[4-(trifluoromethyl)phenyl]pyridine
• 2-bromo-4-trifluoromethyl-6-(4-trifluoromethylphenyl)-pyridine
• 2-Bromo-4-trifluoromethyl-6-(4-trifluoromethyl-phenyl)-pyridine
• 951231-26-8
• SCHEMBL2089471

• Inchi： 1S/C13H6BrF6N/c14-11-6-9(13(18,19)20)5-10(21-11)7-1-3-8(4-2-7)12(15,16)17/h1-6H
• InChI Key： SOHXIVAPQUJDKY-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)(F)F)=CC(C2C=CC(C(F)(F)F)=CC=2)=N1

Computed Properties

• Exact Mass: 368.95878g/mol
• Monoisotopic Mass: 368.95878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 12.9Ų

Additional information on 2-Bromo-4-(trifluoromethyl)-6-(4-(trifluoromethyl)phenyl)pyridine

Comprehensive Overview of 2-Bromo-4-(trifluoromethyl)-6-(4-(trifluoromethyl)phenyl)pyridine (CAS No. 951231-26-8)

2-Bromo-4-(trifluoromethyl)-6-(4-(trifluoromethyl)phenyl)pyridine (CAS No. 951231-26-8) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique bromine and trifluoromethyl functional groups, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, which includes a pyridine core substituted with trifluoromethyl and phenyl groups, contributes to its versatility in various applications.

The growing interest in 2-Bromo-4-(trifluoromethyl)-6-(4-(trifluoromethyl)phenyl)pyridine is driven by its potential role in the development of novel pharmaceuticals and agrochemicals. Researchers are particularly intrigued by its ability to act as a building block for heterocyclic compounds, which are essential in drug discovery. The presence of trifluoromethyl groups enhances the compound's metabolic stability and lipophilicity, making it a promising candidate for medicinal chemistry applications. Additionally, its bromine substituent offers a reactive site for further functionalization, enabling the synthesis of more complex molecules.

In the context of material science, 2-Bromo-4-(trifluoromethyl)-6-(4-(trifluoromethyl)phenyl)pyridine has shown potential in the design of advanced organic electronic materials. Its aromatic and electron-withdrawing properties make it suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. The compound's ability to modulate electronic properties through its trifluoromethyl and bromine groups aligns with the current trend of developing high-performance organic semiconductors.

From an environmental perspective, the demand for sustainable chemistry has led to increased scrutiny of chemical synthesis processes. 2-Bromo-4-(trifluoromethyl)-6-(4-(trifluoromethyl)phenyl)pyridine can be synthesized using green chemistry principles, such as catalytic reactions and solvent-free conditions, which minimize waste and reduce environmental impact. This aligns with the global push for eco-friendly and energy-efficient chemical production methods.

The compound's relevance extends to the field of life sciences, where it is being explored for its potential in bioconjugation and proteomics. Its reactive bromine site allows for selective modifications of biomolecules, making it a valuable tool for biochemical research. Furthermore, its fluorine-rich structure is of interest in positron emission tomography (PET) imaging, as fluorine-18 isotopes can be incorporated for diagnostic purposes.

In summary, 2-Bromo-4-(trifluoromethyl)-6-(4-(trifluoromethyl)phenyl)pyridine (CAS No. 951231-26-8) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, material science, and life sciences. Its unique structural features, including the bromine and trifluoromethyl groups, make it a versatile intermediate for synthetic chemistry. As research continues to uncover its potential, this compound is poised to play a pivotal role in advancing scientific innovation and technological development.